Cas no 2680694-61-3 (tert-butyl N-butyl-N-(3-cyanophenyl)methylcarbamate)

• Product Name: tert-butyl N-butyl-N-(3-cyanophenyl)methylcarbamate
• CAS No: 2680694-61-3
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 5632373
• PubChem ID: 165928144
• Update Time: 2025-10-30

tert-butyl N-butyl-N-(3-cyanophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-butyl-N-[(3-cyanophenyl)methyl]carbamate
• EN300-28287723
• 2680694-61-3
• tert-butyl N-butyl-N-(3-cyanophenyl)methylcarbamate

• Inchi： 1S/C17H24N2O2/c1-5-6-10-19(16(20)21-17(2,3)4)13-15-9-7-8-14(11-15)12-18/h7-9,11H,5-6,10,13H2,1-4H3
• InChI Key： GLDAJVMGFVQDOE-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC=C(C#N)C=1)CCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-butyl-N-(3-cyanophenyl)methylcarbamate

Comprehensive Overview of tert-butyl N-butyl-N-(3-cyanophenyl)methylcarbamate (CAS No. 2680694-61-3)

The compound tert-butyl N-butyl-N-(3-cyanophenyl)methylcarbamate (CAS No. 2680694-61-3) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structural features, including the tert-butyl and 3-cyanophenyl moieties, make it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and functional material development.

One of the key reasons for the growing interest in tert-butyl N-butyl-N-(3-cyanophenyl)methylcarbamate is its versatility as a building block. The presence of the carbamate group provides stability and reactivity, enabling its use in various chemical transformations. Additionally, the cyanophenyl group introduces electron-withdrawing properties, which can be leveraged to fine-tune the electronic characteristics of derived compounds. This makes it particularly useful in designing molecules with specific optical or electronic properties.

In recent years, the demand for tert-butyl N-butyl-N-(3-cyanophenyl)methylcarbamate has surged due to its potential role in the development of novel pharmaceuticals. With the rise of personalized medicine and targeted therapies, researchers are focusing on compounds that can serve as precursors for kinase inhibitors or other bioactive molecules. The 3-cyanophenyl moiety, in particular, is a common pharmacophore in many drug candidates, making this compound a valuable asset in early-stage drug discovery.

Another area where tert-butyl N-butyl-N-(3-cyanophenyl)methylcarbamate shows promise is in the synthesis of advanced materials. The combination of the tert-butyl group and the cyanophenyl unit allows for the creation of polymers with tailored properties, such as enhanced thermal stability or improved solubility. These materials are being investigated for use in organic electronics, including OLEDs and photovoltaic devices, where precise control over molecular structure is critical for performance.

From a synthetic chemistry perspective, the preparation of tert-butyl N-butyl-N-(3-cyanophenyl)methylcarbamate involves multi-step organic reactions, often starting from readily available precursors. The carbamate functionality is typically introduced via reactions with tert-butyl chloroformate or similar reagents, while the 3-cyanophenyl group can be incorporated through palladium-catalyzed cross-coupling or nucleophilic substitution reactions. Optimizing these synthetic routes is a topic of ongoing research, as it can significantly impact the compound's availability and cost.

Environmental and safety considerations are also important when working with tert-butyl N-butyl-N-(3-cyanophenyl)methylcarbamate. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure its stability and prevent degradation. Researchers are increasingly adopting green chemistry principles to minimize waste and improve the sustainability of its synthesis, aligning with global trends toward eco-friendly chemical production.

The commercial availability of tert-butyl N-butyl-N-(3-cyanophenyl)methylcarbamate has expanded in recent years, with several suppliers offering it for research and development purposes. Its CAS No. 2680694-61-3 serves as a unique identifier, facilitating procurement and regulatory compliance. As interest in this compound grows, it is likely to become even more accessible, further accelerating its adoption across various scientific disciplines.

In conclusion, tert-butyl N-butyl-N-(3-cyanophenyl)methylcarbamate (CAS No. 2680694-61-3) represents a fascinating and versatile compound with broad applicability in chemistry and materials science. Its unique structural features, combined with its potential in drug discovery and advanced materials, make it a subject of ongoing research and development. As scientists continue to explore its properties and applications, this compound is poised to play an increasingly important role in innovation across multiple industries.